Cas no 1399663-04-7 (4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol)

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol is a heterocyclic compound featuring a [1,2,5]thiadiazole core substituted with a 3-methylpiperidinyl group and a hydroxyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The thiadiazole ring contributes to its stability and potential bioactivity, while the methylpiperidine substitution enhances solubility and bioavailability. Its well-defined synthetic pathway allows for high purity and scalability, supporting its use in drug discovery and development. The compound’s versatility enables further functionalization, broadening its applicability in designing novel therapeutic agents or crop protection chemicals. Rigorous quality control ensures consistency for research and industrial applications.

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol structure

1399663-04-7 structure

Product Name:4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol

CAS No:1399663-04-7

MF:C₈H₁₃N₃OS

MW:199.273319959641

CID:5150384

Update Time:2025-05-24

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol
- Inchi： 1S/C8H13N3OS/c1-6-3-2-4-11(5-6)7-8(12)10-13-9-7/h6H,2-5H2,1H3,(H,10,12)
- InChI Key： CZHNKNVLZJXLQN-UHFFFAOYSA-N
- SMILES： S1N=C(N2CCCC(C)C2)C(=O)N1

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502293-1g	4-(3-Methylpiperidin-1-yl)-1,2,5-thiadiazol-3-ol	1399663-04-7	97%	1g	$475	2023-02-18

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol Related Literature

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Additional information on 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol

4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol: A Comprehensive Overview

The compound with CAS No. 1399663-04-7, commonly referred to as 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically the thiadiazole family, which are known for their versatile applications in drug design and materials science.

Thiadiazoles are five-membered rings containing sulfur and nitrogen atoms, and they are widely studied due to their unique electronic properties and potential biological activities. The presence of a piperidine ring in this compound adds further complexity and functionality, making it a promising candidate for various applications. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological processes, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by cyclization reactions to form the thiadiazole ring system. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating green chemistry principles to minimize environmental impact.

From a pharmacological perspective, this compound has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Recent studies have demonstrated its ability to interact with specific GPCRs, suggesting its role in treating conditions such as hypertension and chronic pain. Additionally, its anti-inflammatory and antioxidant properties have been investigated, further underscoring its therapeutic potential.

In terms of structural characterization, advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the precise molecular geometry of 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its biological activity.

The application of computational chemistry tools has also played a pivotal role in elucidating the properties of this compound. Molecular docking studies have revealed its binding affinities to various protein targets, providing a foundation for rational drug design strategies. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

Looking ahead, the development of novel analogs based on 4-(3-Methyl-piperidin-1-yl)-[1,2,5]thiadiazol-3-ol is expected to expand its utility in both therapeutic and non therapeutic contexts. Researchers are actively exploring modifications to enhance its bioavailability and selectivity while maintaining its desirable pharmacological properties.

In conclusion,4-(3-Methyl-piperidin-1-yll-[1 ,2 ,5 ] thiadiazole - 3 - ol represents a compelling example of how heterocyclic compounds can serve as valuable platforms for innovation in chemistry and medicine . Its unique structure , coupled with emerging research findings , positions it as a key player in future advancements within these fields .